Cas no 1001755-85-6 (4-Chloro-1-ethyl-1H-pyrazole-5-carbohydrazide)

• Product Name: 4-Chloro-1-ethyl-1H-pyrazole-5-carbohydrazide
• CAS No: 1001755-85-6
• MF: C₆H₉ClN₄O
• MW: 188.614859342575
• MDL: MFCD03423253
• CID: 3058128
• PubChem ID: 7021009
• Update Time: 2025-05-20

4-Chloro-1-ethyl-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-ethyl-1H-pyrazole-5-carbohydrazide
• AKOS000305638
• BBL039082
• 1001755-85-6
• CS-0240530
• STK312968
• 4-chloro-2-ethylpyrazole-3-carbohydrazide
• 4-chloro-2-ethyl-2 h-pyrazole-3-carboxylic acid hydrazide
• EN300-228858
• 4-Chloro-2-ethyl-2H-pyrazole-3-carboxylic acid hydrazide
• BQB75585

• MDL： MFCD03423253
• Inchi： 1S/C6H9ClN4O/c1-2-11-5(6(12)10-8)4(7)3-9-11/h3H,2,8H2,1H3,(H,10,12)
• InChI Key： YZNVUYRLGZFRAG-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1C(NN)=O)CC

Computed Properties

• Exact Mass: 188.0464886Da
• Monoisotopic Mass: 188.0464886Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3

4-Chloro-1-ethyl-1H-pyrazole-5-carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-Chloro-1-ethyl-1H-pyrazole-5-carbohydrazide

4-Chloro-1-Ethyl-1H-Pyrazole-5-Carbohydrazide (CAS No.: 1001755-85-6)

The compound 4-Chloro-1-Ethyl-1H-Pyrazole-5-Carbohydrazide, identified by the CAS registry number CAS No.: 1001755-85-6, is a significant molecule in the field of organic chemistry, particularly within heterocyclic compounds and their derivatives. This compound has garnered attention due to its unique structural features and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 4-Chloro-1-Ethyl-1H-Pyrazole is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3 of the ring. The substitution pattern of this compound includes a chlorine atom at position 4 and an ethyl group at position 1, which significantly influences its chemical reactivity and physical properties. Additionally, the presence of a carbohydrazide group at position 5 introduces further functional diversity to the molecule.

Recent studies have highlighted the potential of pyrazole derivatives as building blocks for drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The carbohydrazide moiety in this compound has been shown to enhance bioavailability and target specificity in certain therapeutic contexts, making it a promising candidate for further exploration in medicinal chemistry.

From a synthetic standpoint, the preparation of 4-Chloro-1-Ethyl-1H-Pyrazole involves a multi-step process that typically begins with the formation of the pyrazole ring through condensation reactions between carbonyl compounds and hydrazine derivatives. The subsequent introduction of substituents such as chlorine and ethyl groups requires precise control over reaction conditions to ensure high yields and product purity.

The physical properties of this compound are also noteworthy. Its melting point, boiling point, and solubility characteristics make it suitable for various chemical transformations and analytical techniques commonly employed in research laboratories and industrial settings.

In terms of applications, 4-Chloro-1-Ethyl-pyrazole-based compounds have been explored for their potential as intermediates in the synthesis of more complex molecules with enhanced biological activity profiles.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity patterns of such compounds with greater accuracy than ever before.

In conclusion, CAS No.: 1001755-85-6, or 4-Chloro-ethyl-pyrazole-carbohydrazide, represents a versatile platform for exploring novel chemical entities with diverse functional applications.